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Compound of Interest

Compound Name: Hydroxyzine Hcl

Cat. No.: B10761774

This document provides immediate, essential safety and logistical information for researchers,
scientists, and drug development professionals handling Hydroxyzine Hydrochloride (HCI). It
outlines the necessary personal protective equipment (PPE), procedural guidance for safe
handling and disposal, and emergency protocols.

Personal Protective Equipment (PPE) and
Engineering Controls

When handling Hydroxyzine HCI, especially in powder form, adherence to the following PPE
and engineering controls is mandatory to minimize exposure and ensure a safe laboratory
environment.
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Control Type

Requirement

Rationale

Engineering Controls

Work in a well-ventilated area.
Use of a chemical fume hood
is recommended for handling

powders.

To minimize inhalation of dust

and fumes.

Provide accessible safety

shower and eyewash station.

[1](2]

For immediate
decontamination in case of

accidental exposure.

Eye and Face Protection

Wear safety glasses with side-
shields.[1][3] If splashes are

likely, wear chemical safety

goggles.[4]

To protect eyes from dust

particles and splashes.

Hand Protection

Wear chemically resistant,

impervious gloves.[1][4]

To prevent skin contact and

absorption.

Skin and Body Protection

Wear suitable protective
clothing, such as a lab coat

with long sleeves.[1][3][4]

To protect skin from accidental

contact.

Respiratory Protection

Generally not required under
normal use with adequate
ventilation.[1] If exposure limits
are exceeded or irritation is
experienced, use an
appropriate NIOSH-approved
respirator.[3][5]

To prevent respiratory tract

irritation from dust or aerosols.

Safe Handling and Storage Procedures

Handling:

e Avoid contact with eyes, skin, and clothing.[1][6]

e Do not breathe dust, fumes, or spray.[3]

e Wash hands thoroughly after handling.
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» Do not eat, drink, or smoke in areas where Hydroxyzine HCI is handled.[1]

Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[1][3][6]

Keep away from strong oxidizing agents.[6]

Recommended storage temperature is typically between 20°C and 25°C (68°F and 77°F).[3]
[7]

Store in a locked-up area.[1][4][5][6]

Emergency and First-Aid Protocols

In the event of exposure to Hydroxyzine HCI, immediate action is crucial. The following table
outlines the appropriate first-aid measures.

Exposure Route First-Aid Procedure

Immediately rinse with plenty of water for at
least 15 minutes, also under the eyelids.

Eye Contact Remove contact lenses if present and easy to
do. Continue rinsing. If irritation persists, seek
medical attention.[1][3][4]

Take off contaminated clothing immediately.
) Wash off with soap and plenty of water for at
Skin Contact . C
least 15 minutes. If skin irritation occurs, get

medical advice.[1][3][4]

Move the person to fresh air and keep them
Inhalation comfortable for breathing. If feeling unwell, call a

poison center or doctor.[1][4][6]

Rinse mouth with water. Do NOT induce
) vomiting. Never give anything by mouth to an
Ingestion ) )
unconscious person. Call a poison center or

doctor immediately.[1][3][4]
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For any significant exposure or if symptoms persist, seek immediate medical attention and
show the Safety Data Sheet (SDS) to the attending physician.[1] In case of overdose, dial 911
or the local emergency number and contact a Poison Control Center.[8]

Spill and Disposal Plan

Spill Response:

o Evacuate non-essential personnel from the area.[3][9]

o Ensure adequate ventilation.

o Wear appropriate personal protective equipment as outlined above.[3][9]
o Prevent further leakage or spillage if it is safe to do so.[1][9]

o For dry spills, carefully pick up the material and transfer it to a properly labeled container for
disposal. Avoid generating dust.[1]

o For liquid spills, contain and collect with an inert absorbent material.[2][5]
o Clean the spill area thoroughly.
Disposal:

» Dispose of Hydroxyzine HCI and any contaminated materials in accordance with all
applicable federal, state, and local regulations.[1][6]

o The preferred method of disposal for unused medicine is through a drug take-back program.
[10][11]

o If a take-back program is not available, the "non-flush list" procedure for disposal in
household trash can be followed:

o Remove the drug from its original container.

o Mix the medicine with an undesirable substance such as used coffee grounds, dirt, or cat
litter. Do not crush tablets or capsules.[12]
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o Place the mixture in a sealed plastic bag or container.[12]

o Dispose of the container in the household trash.[12]

» Do not flush down the toilet unless specifically instructed to do so.[10] Hydroxyzine HCI is
not typically on the FDA's flush list.[11]

Procedural Workflow for Handling Hydroxyzine HCI

The following diagram illustrates the standard operational workflow for handling Hydroxyzine
HCI from receipt to disposal, incorporating all necessary safety checks.
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Operational Workflow for Handling Hydroxyzine HCI
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Caption: Workflow for safe handling of Hydroxyzine HCI.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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